![molecular formula C13H18N2O3 B7556738 N-[(3R,4R)-4-hydroxypyrrolidin-3-yl]-4-methoxy-N-methylbenzamide](/img/structure/B7556738.png)
N-[(3R,4R)-4-hydroxypyrrolidin-3-yl]-4-methoxy-N-methylbenzamide
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Overview
Description
N-[(3R,4R)-4-hydroxypyrrolidin-3-yl]-4-methoxy-N-methylbenzamide, also known as HMP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of N-[(3R,4R)-4-hydroxypyrrolidin-3-yl]-4-methoxy-N-methylbenzamide is not fully understood. However, it is believed to work by binding to opioid receptors in the brain, which are responsible for pain perception and addiction.
Biochemical and Physiological Effects
This compound has been found to have significant effects on the biochemical and physiological processes in the body. It has been shown to reduce pain and inflammation by inhibiting the release of certain neurotransmitters. Additionally, this compound has been found to reduce cravings and withdrawal symptoms in individuals with addiction.
Advantages and Limitations for Lab Experiments
N-[(3R,4R)-4-hydroxypyrrolidin-3-yl]-4-methoxy-N-methylbenzamide has several advantages for lab experiments, including its high potency and selectivity for opioid receptors. However, its limited solubility in water and low bioavailability can make it challenging to use in certain experiments.
Future Directions
There are several future directions for research on N-[(3R,4R)-4-hydroxypyrrolidin-3-yl]-4-methoxy-N-methylbenzamide. One potential area of study is its potential use in treating chronic pain without the risk of addiction or dependence. Additionally, researchers are exploring the use of this compound in combination with other drugs to enhance its effectiveness. Further research is also needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion
In conclusion, this compound is a chemical compound that has shown promising results in scientific research. Its potential applications in medicine, including pain management and addiction treatment, make it an exciting area of study. Further research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
N-[(3R,4R)-4-hydroxypyrrolidin-3-yl]-4-methoxy-N-methylbenzamide can be synthesized using different methods, including the reaction of 4-methoxy-N-methylbenzamide with 3R,4R-dihydroxypyrrolidine in the presence of a catalyst. Another method involves the reaction of N-methyl-4-methoxybenzamide with 3R,4R-dihydroxypyrrolidine in the presence of a base.
Scientific Research Applications
N-[(3R,4R)-4-hydroxypyrrolidin-3-yl]-4-methoxy-N-methylbenzamide has been studied for its potential applications in medicine. It has been found to have analgesic and anti-inflammatory properties, making it a potential candidate for pain management. Additionally, this compound has been studied for its potential use in treating addiction and withdrawal symptoms.
properties
IUPAC Name |
N-[(3R,4R)-4-hydroxypyrrolidin-3-yl]-4-methoxy-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3/c1-15(11-7-14-8-12(11)16)13(17)9-3-5-10(18-2)6-4-9/h3-6,11-12,14,16H,7-8H2,1-2H3/t11-,12-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWHNZYNBKSUUAP-VXGBXAGGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CNCC1O)C(=O)C2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN([C@@H]1CNC[C@H]1O)C(=O)C2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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